A Technical Guide to CY5.5-COOH Chloride: Properties, Applications, and Experimental Protocols for Researchers
A Technical Guide to CY5.5-COOH Chloride: Properties, Applications, and Experimental Protocols for Researchers
For Immediate Release
This technical guide provides an in-depth overview of CY5.5-COOH chloride, a near-infrared (NIR) fluorescent dye, for researchers, scientists, and drug development professionals. This document details its chemical structure, physicochemical properties, and key applications in bioimaging and targeted drug delivery, along with comprehensive experimental protocols.
Core Properties of CY5.5-COOH Chloride
CY5.5-COOH chloride is a cyanine (B1664457) dye characterized by its carboxylic acid functional group, which allows for covalent conjugation to various biomolecules. Its fluorescence in the NIR spectrum makes it an ideal candidate for in vivo imaging, as it minimizes interference from tissue autofluorescence and allows for deeper tissue penetration.
Chemical Structure and Physicochemical Properties
The fundamental characteristics of CY5.5-COOH chloride are summarized below. These properties are crucial for its application in biological research and drug development.
| Property | Value | Reference(s) |
| IUPAC Name | 6-[1,1-dimethyl-2-[5-(1,1,3-trimethylbenzo[e]indol-3-ium-2-yl)penta-2,4-dienylidene]benzo[e]indol-3-yl]hexanoic acid chloride | [1] |
| Molecular Formula | C₄₀H₄₃ClN₂O₂ | [1][2] |
| Molecular Weight | 619.2 g/mol | [1][2] |
| Excitation Maximum (λex) | ~673-675 nm | [2][] |
| Emission Maximum (λem) | ~707-710 nm | [2][4][5] |
| Extinction Coefficient | ~209,000 M⁻¹cm⁻¹ | [2] |
| Quantum Yield | ~0.2 | [2] |
| Solubility | Soluble in organic solvents such as DMSO and DMF; limited aqueous solubility. | [2][] |
| Purity | Typically >95% | [2] |
Applications in Research and Drug Development
CY5.5-COOH and its derivatives are extensively used for non-invasive in vivo imaging in cancer research and to track the biodistribution of therapeutic agents. The carboxylic acid group can be activated to form an NHS ester, which readily reacts with primary amines on proteins and peptides, or it can be coupled to amine-functionalized nanoparticles using carbodiimide (B86325) chemistry.
Targeted Cancer Imaging
CY5.5-labeled antibodies, peptides, and other targeting ligands are employed to visualize tumors that overexpress specific surface receptors, such as EGFR.[4] This allows for the monitoring of tumor growth, metastasis, and response to therapy.
Drug Delivery and Nanoparticle Tracking
Conjugating CY5.5 to nanoparticles or drug delivery systems enables the real-time tracking of their biodistribution and accumulation at the target site.[6] This is critical for optimizing the design of novel drug carriers.
Key Experimental Protocols
This section provides detailed methodologies for common applications of CY5.5-COOH chloride.
Protocol for Antibody Conjugation using CY5.5-NHS Ester
This protocol describes the labeling of an antibody with a pre-activated CY5.5-NHS ester.
Materials:
-
Antibody (in amine-free buffer, e.g., PBS)
-
CY5.5-NHS ester
-
Anhydrous DMSO
-
Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3-8.5
-
Purification Column (e.g., Sephadex G-25)
-
Spin columns
Procedure:
-
Prepare the Antibody Solution: Dissolve the antibody in the reaction buffer at a concentration of 2-10 mg/mL. Ensure the buffer is free of primary amines (e.g., Tris) and ammonium (B1175870) salts.
-
Prepare the Dye Solution: Allow the vial of CY5.5-NHS ester to warm to room temperature before opening. Dissolve the dye in anhydrous DMSO to a concentration of 10 mg/mL.
-
Conjugation Reaction: Add the CY5.5-NHS ester solution to the antibody solution at a molar ratio of approximately 10:1 (dye:antibody). Gently mix and incubate for 1-2 hours at room temperature in the dark.
-
Purification of the Conjugate:
-
Equilibrate a Sephadex G-25 desalting column with PBS (pH 7.2-7.4).
-
Load the reaction mixture onto the column.
-
Elute the conjugate with PBS. The first colored fraction will be the labeled antibody.
-
Collect the fractions containing the CY5.5-antibody conjugate.
-
-
Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and ~675 nm (for CY5.5).
Protocol for Nanoparticle Labeling using CY5.5-COOH and EDC/NHS Chemistry
This protocol outlines the conjugation of CY5.5-COOH to amine-functionalized nanoparticles.
Materials:
-
Amine-functionalized nanoparticles
-
CY5.5-COOH
-
EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)
-
Sulfo-NHS (N-hydroxysulfosuccinimide)
-
Activation Buffer: 50 mM MES, pH 6.0
-
Coupling Buffer: PBS, pH 7.2-8.5
-
Quenching Solution: 100 mM hydroxylamine (B1172632) or Tris buffer
-
Washing Buffer: PBS with 0.05% Tween-20
Procedure:
-
Activate CY5.5-COOH:
-
Dissolve CY5.5-COOH in MES buffer.
-
Add EDC and Sulfo-NHS to the CY5.5-COOH solution.
-
Incubate for 15-30 minutes at room temperature to form the NHS ester.
-
-
Prepare Nanoparticles: Wash the amine-functionalized nanoparticles with the coupling buffer.
-
Conjugation Reaction: Add the activated CY5.5-NHS ester solution to the nanoparticle suspension. Incubate for 2-4 hours at room temperature with gentle mixing.
-
Quenching: Add the quenching solution to block any unreacted NHS ester groups and incubate for 30 minutes.
-
Purification: Wash the labeled nanoparticles multiple times with the washing buffer by centrifugation or magnetic separation to remove unconjugated dye and byproducts.
Protocol for In Vivo Near-Infrared Imaging
This protocol provides a general workflow for in vivo imaging using a CY5.5-labeled probe.
Materials:
-
CY5.5-labeled probe (e.g., antibody, nanoparticle)
-
Tumor-bearing animal model
-
In vivo imaging system with appropriate NIR filters (Excitation: ~640 nm, Emission: ~680 nm)
-
Sterile vehicle for injection (e.g., saline)
Procedure:
-
Probe Administration: Administer the CY5.5-labeled probe to the animal via an appropriate route (e.g., intravenous injection).
-
In Vivo Imaging: Perform whole-body imaging at various time points post-injection (e.g., 1h, 4h, 24h, 48h) to monitor the biodistribution and tumor accumulation of the probe.
-
Ex Vivo Organ Analysis:
-
At the final time point, euthanize the animal and perfuse with saline.
-
Dissect the major organs (liver, spleen, kidneys, lungs, heart) and the tumor.
-
Acquire a fluorescence image of the dissected organs to quantify probe accumulation.
-
-
Data Quantification: Use imaging software to draw regions of interest (ROIs) around the tumor and organs to measure the average fluorescence intensity. Express the data as a percentage of the injected dose per gram of tissue (%ID/g).
Visualized Workflows and Pathways
The following diagrams illustrate key processes involving CY5.5-COOH and its derivatives.
References
- 1. A Cy5.5-labeled phage-displayed peptide probe for near-infrared fluorescence imaging of tumor vasculature in living mice - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
- 4. benchchem.com [benchchem.com]
- 5. docs.aatbio.com [docs.aatbio.com]
- 6. furthlab.xyz [furthlab.xyz]
